molecular formula C6H7BrN6 B6634429 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole

Cat. No. B6634429
M. Wt: 243.06 g/mol
InChI Key: RVDPVJCZUPVTNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole, also known as Br-PMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole is not fully understood. However, it has been suggested that 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole may inhibit the activity of certain enzymes in the body, leading to its anti-cancer and anti-inflammatory properties.
Biochemical and Physiological Effects:
5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has also been found to reduce inflammation in the body by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further research is needed to fully understand its mechanism of action and to determine its efficacy and safety in clinical trials. Additionally, 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole could be studied for its potential applications in other fields, such as materials science and electronics.

Synthesis Methods

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole can be synthesized by reacting 4-bromopyrazole with 2-methyl-1H-tetrazole-5-thiol in the presence of a base such as potassium carbonate. The reaction yields 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole as a white solid with a melting point of 148-149°C.

Scientific Research Applications

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in the body.

properties

IUPAC Name

5-[(4-bromopyrazol-1-yl)methyl]-2-methyltetrazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN6/c1-12-10-6(9-11-12)4-13-3-5(7)2-8-13/h2-3H,4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVDPVJCZUPVTNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1N=C(N=N1)CN2C=C(C=N2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrN6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

243.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.